Cas no 769-56-2 (2,1,3-Benzoxadiazole, 4,6-dibromo-)

• Product name: 2,1,3-Benzoxadiazole, 4,6-dibromo-
• CAS No: 769-56-2
• MF: C₆H₂Br₂N₂O
• MW: 277.900879383087
• CID: 1786243
• PubChem ID: 15209513

2,1,3-Benzoxadiazole, 4,6-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4,6-dibromo-
• MFCD02114624
• AKOS005605390
• NS-04542
• SCHEMBL15572268
• STK694058
• 4,6-dibromo-2,1,3-benzoxadiazole
• CS-0217324
• EN300-736559
• F88139
• 4,6-Dibromobenzo[c][1,2,5]oxadiazole
• 769-56-2

• Inchi： InChI=1S/C6H2Br2N2O/c7-3-1-4(8)6-5(2-3)9-11-10-6/h1-2H
• InChI Key： CWWZUAXJZKSULT-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C2=NON=C21)Br)Br

Computed Properties

• Exact Mass: 275.85336
• Monoisotopic Mass: 275.85339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 38.92

Additional information on 2,1,3-Benzoxadiazole, 4,6-dibromo-

Comprehensive Overview of 2,1,3-Benzoxadiazole, 4,6-dibromo- (CAS No. 769-56-2)

2,1,3-Benzoxadiazole, 4,6-dibromo- (CAS No. 769-56-2) is a halogenated heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, often referred to as 4,6-dibromo-2,1,3-benzoxadiazole, belongs to the benzoxadiazole family, which is known for its electron-deficient structure and fluorescence characteristics. Researchers and industries are increasingly exploring its potential in materials science, pharmaceuticals, and organic electronics.

One of the most frequently searched questions about 2,1,3-Benzoxadiazole, 4,6-dibromo- is its role in organic light-emitting diodes (OLEDs). The compound's ability to act as an electron-transporting material makes it a promising candidate for next-generation display technologies. With the global push toward energy-efficient devices, the demand for high-performance OLED materials like 4,6-dibromo-2,1,3-benzoxadiazole is expected to rise. Additionally, its fluorescence properties are being investigated for use in bioimaging and sensor applications, aligning with the growing interest in non-invasive diagnostic tools.

Another hot topic surrounding CAS No. 769-56-2 is its synthesis and modification. Chemists are actively studying methods to optimize its production, including green chemistry approaches that minimize environmental impact. Questions like "How to synthesize 4,6-dibromo-2,1,3-benzoxadiazole efficiently?" or "What are the alternative routes for its functionalization?" are commonly searched in academic and industrial forums. The compound's bromine atoms offer versatile sites for further chemical reactions, enabling the creation of derivatives with tailored properties for specific applications.

In the pharmaceutical sector, 2,1,3-Benzoxadiazole derivatives are being explored for their potential biological activities. While 769-56-2 itself is not a drug, its structural framework is valuable for designing molecules with antimicrobial or anticancer properties. This aligns with the current focus on discovering novel therapeutic agents to address antibiotic resistance and other global health challenges. Researchers are also investigating its use as a fluorescence probe for studying cellular processes, a topic that has gained traction in life sciences.

The environmental fate and stability of 4,6-dibromo-2,1,3-benzoxadiazole are also subjects of interest. With increasing regulations on chemical usage, understanding its biodegradation and ecotoxicity is crucial. Searches related to "Is CAS 769-56-2 environmentally persistent?" or "What are the safe handling practices for benzoxadiazole compounds?" reflect the industry's commitment to sustainable practices. Recent studies have focused on developing analytical methods to detect trace amounts of such compounds in environmental samples, ensuring compliance with safety standards.

From a commercial perspective, the supply chain for 2,1,3-Benzoxadiazole, 4,6-dibromo- is evolving. Manufacturers are scaling up production to meet the demands of sectors like electronics and advanced materials. Keywords such as "Where to buy 769-56-2?" or "What are the purity specifications for 4,6-dibromo-2,1,3-benzoxadiazole?" are commonly encountered in procurement discussions. Quality control and batch-to-batch consistency are critical factors for end-users, particularly in high-tech applications.

In summary, 2,1,3-Benzoxadiazole, 4,6-dibromo- (CAS No. 769-56-2) is a multifaceted compound with broad applicability across scientific and industrial domains. Its relevance to cutting-edge technologies like OLEDs, bioimaging, and green chemistry ensures its continued prominence in research and development. As innovation progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in materials science and healthcare.